Cas no 89354-45-0 (Riligustilide)

Riligustilide structure

Product Name:Riligustilide

CAS No:89354-45-0

Molecular Formula:C₂₄H₂₈O₄

Molecular Weight:380.476727485657

CID:1080917

PubChem ID:6442656

Riligustilide Properties

Names and Identifiers

- Riligustilide
- Z-6,8',7,3'-DILIGUSTILIDE
- (3Z,3'Z)-6.8',7.3'-Diligustilide
- (Z)-6
- [ "(Z)-6", "8'", "7", "3'-Diligustilide" ]
- rel-(-)-(1′S,3Z,5aR,6S,7aS)-3-Butylidene-3,4,5,5a,6,6′,7′,7a-octahydro-6-propylspiro[cyclobut[e]isobenzofuran-7(1H),1′(3′H)-isobenzofuran]-1,3′-dione (ACI)
- Spiro[cyclobut[e]isobenzofuran-7(1H),1′(3′H)-isobenzofuran]-1,3′-dione, 3-butylidene-3,4,5,5a,6,6′,7′,7a-octahydro-6-propyl-, (1′R,3Z,5aS,6R,7aR)-rel-(-)- (9CI)
- Spiro[cyclobut[e]isobenzofuran-7(1H),1′(3′H)-isobenzofuran]-1,3′-dione, 3-butylidene-3,4,5,5a,6,6′,7′,7a-octahydro-6-propyl-, (3Z,5aα,6β,7β,7aα)-(-)- (ZCI)
- (-)-Riligustilide
- (3Z,3Z′)-6,8′:7,3′-Diligustilide
- (3Z,3′Z)-6.8′,7.3′-Diligustilide
- Z-6,8′,7,3′-Diligustilide
- (3Z,3Z)-6,8:7,3-DILIGUSTILIDE
- SCHEMBL6110806
- 6GB38T262B
- HY-N1350
- SPIRO(CYCLOBUT(E)ISOBENZOFURAN-7(1H),1(3H)-ISOBENZOFURAN)-1,3-DIONE, 3-BUTYLIDENE-3,4,5,5A,6,6,7,7A-OCTAHYDRO-6-PROPYL-, (1R,3Z,5AS,6R,7AR)-REL-(-)-
- SPIRO(CYCLOBUT(E)ISOBENZOFURAN-7(1H),1(3H)-ISOBENZOFURAN)-1,3-DIONE, 3-BUTYLIDENE-3,4,5,5A,6,6,7,7A-OCTAHYDRO-6-PROPYL-, (3Z,5A.ALPHA.,6.BETA.,7.BETA.,7A.ALPHA.)-(-)-
- UNII-6GB38T262B
- 89354-45-0
- Z-6,8,7,3-DILIGUSTILIDE
- CS-0016758
- SPIRO(CYCLOBUT(E)ISOBENZOFURAN-7(1H),1(3H)-ISOBENZOFURAN)-1,3-DIONE, 3-BUTYLIDENE-3,4,5,5A,6,6,7,7A-OCTAHYDRO-6-PROPYL-, (1S,3Z,5AR,6S,7AS)-REL-(-)-
- DTXSID101337087
- Z-6.8',7.3'-Diligustilide
- (3Z,3Z)-6.8,7.3-DILIGUSTILIDE
- AKOS040762951
- REL-(-)-(1S,3Z,5AR,6S,7AS)-3-BUTYLIDENE-3,4,5,5A,6,6,7,7A-OCTAHYDRO-6-PROPYLSPIRO(CYCLOBUT(E)ISOBENZOFURAN-7(1H),1(3H)-ISOBENZOFURAN)-1,3-DIONE
- CHEMBL2047346
- (3S,3'Z,5'aR,6'S,7'aS)-3'-butylidene-6'-propylspiro[4,5-dihydro-2-benzofuran-3,7'-5,5a,6,7a-tetrahydro-4H-cyclobuta[g][2]benzofuran]-1,1'-dione
- FS-8523
- DA-57445
- InChIKey： TYSOMZQRYGBSKN-DRQJQJQISA-N
- Inchi： 1S/C24H28O4/c1-3-5-11-19-16-13-12-14-17(8-4-2)24(21(14)20(16)23(26)27-19)18-10-7-6-9-15(18)22(25)28-24/h6,9,11,14,17,21H,3-5,7-8,10,12-13H2,1-2H3/b19-11-/t14-,17+,21+,24-/m1/s1
- SMILES： C([C@H]1[C@H]2CCC3/C(=C/CCC)/OC(=O)C=3[C@H]2[C@]21OC(=O)C1C=CCCC2=1)CC

Computed Properties

Exact Mass: 380.19900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 380.198759
Heavy Atom Count: 28
Complexity: 871
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.5
Topological Polar Surface Area: 52.6

Experimental Properties

LogP: 4.92210
PSA: 52.60000
Refractive Index: 1.595
Boiling Point: 642.4±55.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.9 mmHg at 25°C
Flash Point: 337.4±29.9 °C
Solubility: Almost insoluble (0.076 g/l) (25 º C),
Color/Form: Powder
Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),

Riligustilide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AH97224-5mg	Riligustilide	89354-45-0	98.0%	5mg	$719.00	2024-04-19
TargetMol Chemicals	TN5810-5 mg	Riligustilide	89354-45-0	98%	5mg	￥ 4,040
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R75770-5 mg	Riligustilide	89354-45-0		5mg	¥5280.0	2021-09-08

Riligustilide Synthesis

Synthetic Circuit 1

4431-01-0

89354-45-0

88182-33-6

Reaction Conditions

1.1 8 h, rt

Reference

: Post-harvest alteration of the main chemical ingredients in Ligusticum chuanxiong Hort. (Rhizoma Chuanxiong)

Li, Song-Lin; Yan, Ru; Tam, Yun-Kau; Lin, Ge, Chemical & Pharmaceutical Bulletin, 2007, 55(1), 140-144

Riligustilide Raw materials

Ligustilide

Riligustilide Preparation Products

Riligustilide Suppliers

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(CAS:89354-45-0)

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(CAS:89354-45-0)(5aR,6S,7S,7aS,Z)-3-butylidene-6-propyl-3,4,5,5a,6,6',7a,7'-octahydro-1H,3'H-spiro[cyclobuta[e]isobenzofuran-7,1'-isobenzofuran]-1,3'-dione

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